Cas no 1256808-79-3 (5-Chloro-2-ethynyl-3-fluoropyridine)

5-Chloro-2-ethynyl-3-fluoropyridine structure
1256808-79-3 structure
Product Name:5-Chloro-2-ethynyl-3-fluoropyridine
CAS No:1256808-79-3
MF:C7H3ClFN
MW:155.556823968887
CID:2760805
PubChem ID:57416835
Update Time:2025-04-21

5-Chloro-2-ethynyl-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

    • 1256808-79-3
    • DTXSID00726197
    • EN300-7644792
    • AKOS040821962
    • 5-Chloro-2-ethynyl-3-fluoropyridine
    • Inchi: 1S/C7H3ClFN/c1-2-7-6(9)3-5(8)4-10-7/h1,3-4H
    • InChI Key: XENVIOPJITZMSW-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C(C#C)C(=C1)F

Computed Properties

  • Exact Mass: 154.9938050g/mol
  • Monoisotopic Mass: 154.9938050g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 12.9Ų

5-Chloro-2-ethynyl-3-fluoropyridine Pricemore >>

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